Cas no 212393-09-4 (1-(3,4-Dimethylbenzyl)piperazine)

1-(3,4-Dimethylbenzyl)piperazine structure

212393-09-4 structure

Product Name:1-(3,4-Dimethylbenzyl)piperazine

CAS No:212393-09-4

MF:C₁₃H₂₀N₂

MW:204.311303138733

MDL:MFCD03094586

CID:880553

PubChem ID:2737384

Update Time:2026-04-29

1-(3,4-Dimethylbenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-(3,4-Dimethylbenzyl)piperazine
- 1-[(3,4-dimethylphenyl)methyl]piperazine
- 1-(3,4-dimethylbenzyl)-piperazine
- AC1MC788
- AK-37139
- CTK4E6182
- OR0073
- SureCN591355
- MDL： MFCD03094586
- Inchi： InChI=1S/C13H20N2/c1-11-3-4-13(9-12(11)2)10-15-7-5-14-6-8-15/h3-4,9,14H,5-8,10H2,1-2H3
- InChI Key： PXHRDWNRXRGHDR-UHFFFAOYSA-N
- SMILES： CC1=CC=C(C=C1C)CN2CCNCC2

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2

1-(3,4-Dimethylbenzyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	021567-500mg	1-(3,4-Dimethylbenzyl)piperazine	212393-09-4		500mg	￡17.00	2022-03-01
abcr	AB151431-5 g	1-(3,4-Dimethylbenzyl)piperazine; 97%	212393-09-4		5g	€123.50	2023-05-09
abcr	AB151431-10 g	1-(3,4-Dimethylbenzyl)piperazine; 97%	212393-09-4		10g	€152.70	2023-05-09
abcr	AB151431-25 g	1-(3,4-Dimethylbenzyl)piperazine; 97%	212393-09-4		25g	€256.80	2023-05-09
TRC	D198540-1g	1-(3,4-Dimethylbenzyl)piperazine	212393-09-4		1g	$ 290.00	2022-06-05
TRC	D198540-2.5g	1-(3,4-Dimethylbenzyl)piperazine	212393-09-4		2.5g	$ 480.00	2022-06-05
Enamine	EN300-936405-0.05g	1-[(3,4-dimethylphenyl)methyl]piperazine	212393-09-4	95.0%	0.05g	$287.0	2025-02-21
Enamine	EN300-936405-0.1g	1-[(3,4-dimethylphenyl)methyl]piperazine	212393-09-4	95.0%	0.1g	$301.0	2025-02-21
Enamine	EN300-936405-0.25g	1-[(3,4-dimethylphenyl)methyl]piperazine	212393-09-4	95.0%	0.25g	$315.0	2025-02-21
Enamine	EN300-936405-0.5g	1-[(3,4-dimethylphenyl)methyl]piperazine	212393-09-4	95.0%	0.5g	$328.0	2025-02-21

1-(3,4-Dimethylbenzyl)piperazine Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

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